Cas no 553-03-7 (1,2,3,4-tetrahydroquinolin-2-one)

• Product Name: 1,2,3,4-tetrahydroquinolin-2-one
• CAS No: 553-03-7
• MF: C₉H₉NO
• MW: 147.173862218857
• MDL: MFCD00016722
• CID: 38284
• PubChem ID: 64796
• Update Time: 2025-04-18

1,2,3,4-tetrahydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3,4-Dihydroquinolin-2(1H)-one
• 1,2,3,4-tetrahydroquinolin-2-one
• 3,4-Dihydro-1H-quinolin-2-one
• 3,4-Dihydro-2(1H)-quinolinone
• 3,4-Dihydro-2(1H)-Quinolone
• 3,4-Dihydro-2(H)-Quinoline
• 3,4-Dihydro-2-quinolone
• DTXSID40203816
• 2-Oxo-1,2,3,4-tetrahydroquinoline
• 1,2,3,4-tetrahydro-quinolin-2-one
• MFCD00016722
• AC-3329
• A8009
• NSC49170
• CHEMBL388582
• J-511198
• GF-0123
• 3,4-Dihydro-(1H)-quinolin-2-one
• 2CKG6TX32F
• AKOS000121296
• EN300-18580
• F2189-0209
• NCGC00246178-01
• CHEBI:194726
• 1,2,3,4-TETRAHYDRO-2(1H)-QUINOLINONE
• SMR000384280
• STR08974
• 3,4-Dihydro-2(1H)-quinolinone, 98%
• InChI=1/C9H9NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-4H,5-6H2,(H,10,11
• 3,4-Dihydro-2-quinolinol
• 2(1H)-Quinolinone, 3,4-dihydro-
• 3,4-dihydro-2 (1H)quinolinone
• 3,4-dihydroquinolin-2-(1H)-one
• Z85917566
• 3,4-dihydro-2-quinolinone
• BDBM50209771
• Hydrocarbostyril
• dihydroquinolinone
• Carbostyril, 3,4-dihydro-
• MLS001006274
• 3,4-dihydro-quinolin-2-one
• o-Aminohydrocinnamic acid lactam
• Carbostyril, 3,4-dihydro- (VAN)
• AM20060457
• HYDROCARBOSTYRIL [MI]
• 3,4 Dihydroquinolin-2-(1H)-one
• 553-03-7
• Carbostyril,4-dihydro-
• UNII-2CKG6TX32F
• Q27254560
• 3,4-Dihydro-2(1H)quinolinone
• 2(1H)-Quinolinone,4-dihydro-
• 3,4-Dihydrocarbostyril
• CS-W002108
• HMS1729B08
• 3,4-dihydroquinolin-2-one
• 3,4-dihydroquinolin-2 (1H)-one
• 2-Oxo-1,3,4-tetrahydroquinoline
• 3 pound not4-dihydroquinolin-2(1H)-one
• NSC 49170
• SCHEMBL10032
• HMS2742J17
• Dihydro-quinolinone
• FT-0606200
• 1,2,3,4-TETRAHYDRO-2-OXOQUINOLINE
• NSC-49170
• 2(1H)-Quinolinone,3,4-dihydro-
• TUN53037
• DB-021895

• MDL： MFCD00016722
• Inchi： 1S/C9H9NO/c11-9-6-5-7-3-1-2-4-8(7)10-9/h1-4H,5-6H2,(H,10,11)
• InChI Key： TZOYXRMEFDYWDQ-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 147.06800
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Color/Form: Gray white crystalline powder
• Density: 1.1135 (rough estimate)
• Melting Point: 165-167 °C (lit.)
• Boiling Point: 328.1°C at 760 mmHg
• Flash Point: 189
• Refractive Index: 1.5200 (estimate)
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 29.10000
• LogP: 1.70930
• Merck: 13,4800
• Sensitiveness: Light Sensitive

1,2,3,4-tetrahydroquinolin-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H317-H319-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：2
• Hazard Category Code： 22-36/37/38-43
• Safety Instruction： S26-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R36/37/38; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones